4-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butanoic acid

• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol
• IUPAC Name: 4-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)butanoic acid
• InChI: InChI=1S/C12H15NO4/c13-7-9(6-12(14)15)8-1-2-10-11(5-8)17-4-3-16-10/h1-2,5,9H,3-4,6-7,13H2,(H,14,15)
• InChI Key: GDEQTDWAKHHVEF-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(CC(=O)O)CN

Description

4-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butanoic acid is a chemical compound with the molecular formula C12H15NO4 and a molecular weight of 237.26 g/mol . This compound features a benzodioxin ring fused with a butanoic acid moiety, making it a unique structure in organic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butanoic acid typically involves multiple steps starting from readily available precursors. One common route involves the alkylation of phenolic hydroxyl groups, followed by azidation of carboxylic acids, Curtius rearrangement, hydrolysis, and salification . This method ensures high purity and yield, making it suitable for large-scale preparation.

Industrial Production Methods

Industrial production methods for this compound often involve optimizing the reaction conditions to maximize yield and minimize side reactions. This includes controlling the temperature, solvent choice, and reaction time to ensure the highest efficiency .

Chemical Reactions Analysis

Types of Reactions

4-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butanoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: It can undergo nucleophilic substitution reactions, where the amino group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Conditions often involve the use of strong bases or acids to facilitate the substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields ketones or aldehydes, while reduction produces alcohols or amines .

Scientific Research Applications

4-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: This compound is studied for its potential biological activities, including its role as an immunomodulator.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of various chemical intermediates and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butanoic acid involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by modulating certain enzymes and receptors, although the exact pathways are still under investigation .

Comparison with Similar Compounds

Similar Compounds

• 2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)imidazo[1,2-a]pyridin-6-amine
• (2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)boronic acid

Uniqueness

4-Amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)butanoic acid is unique due to its specific structural features, which confer distinct chemical and biological properties. Its benzodioxin ring system and butanoic acid moiety make it a valuable compound for various applications in research and industry .